Cas no 2172277-26-6 (2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2172277-26-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6227744
• PubChem ID: 165746502
• Update Time: 2025-06-08

2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol
• EN300-1618759
• 2172277-26-6

• Inchi： 1S/C9H16N2O/c1-3-8-7-11(4-2)10-9(8)5-6-12/h7,12H,3-6H2,1-2H3
• InChI Key： WEUIROPSMHHRBU-UHFFFAOYSA-N
• SMILES： OCCC1C(=CN(CC)N=1)CC

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol

Introduction to 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol (CAS No. 2172277-26-6)

2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2172277-26-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol derivative has garnered attention due to its structural uniqueness and potential applications in drug discovery and molecular recognition. The compound features a pyrazole core substituted with two ethyl groups at the 1 and 4 positions, linked to an ethanol moiety at the 3-position, forming a versatile scaffold for further chemical modifications.

The pyrazole ring is a privileged structure in medicinal chemistry, known for its broad biological activity and stability. Its presence in 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol contributes to its potential as a building block for developing novel therapeutic agents. The ethyl substituents enhance lipophilicity, improving membrane permeability and bioavailability, which are critical factors in drug design. Additionally, the hydroxyl group at the terminal position allows for further derivatization, enabling the creation of diverse analogs with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such derivatives in addressing complex biological targets. Studies suggest that 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. Its structural motif is reminiscent of known bioactive molecules, suggesting a promising role in scaffold hopping strategies to overcome resistance mechanisms.

The synthesis of 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol typically involves multi-step organic transformations, starting from commercially available precursors such as ethyl acetoacetate and ethyl 4-methylpyrazole. Palladium-catalyzed cross-coupling reactions are often employed to construct the pyrazole ring system efficiently. The introduction of ethyl groups at the 1 and 4 positions can be achieved through nucleophilic substitution or directed functionalization techniques. The final step involves hydroxylation or etherification to install the ethanol moiety, ensuring optimal solubility and reactivity for subsequent applications.

In the context of drug development, 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol serves as a valuable intermediate in generating libraries of compounds for high-throughput screening (HTS). Its structural flexibility allows chemists to modify various functional groups while retaining the core pyrazole scaffold. This approach has been instrumental in identifying lead compounds for kinase inhibitors, which play a crucial role in targeted cancer therapies. Moreover, its potential as a ligand in metal-based therapeutics is under exploration due to the chelating properties of pyrazole derivatives.

The compound’s pharmacokinetic profile is another area of interest. Preliminary studies indicate that 2-(1,4-diethyl-1H-pyrazol-3-yl)ethan-1-ol exhibits moderate solubility in both aqueous and organic solvents, facilitating its use in formulation development. Its metabolic stability suggests a prolonged half-life upon administration, which could be advantageous for chronic treatments. However, further investigations are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties before clinical translation.

Recent publications have demonstrated the utility of 2-(1,4-diethyl-1H-pyrazol-3-yethanl)-lcohol as a precursor in designing novel antiviral agents. The pyrazole core has been shown to interact with viral proteases and polymerases, inhibiting replication cycles effectively. By leveraging computational tools such as molecular dynamics (MD) simulations and quantum mechanical calculations (QM), researchers have predicted optimal binding poses and interactions between this compound and target proteins. These insights have guided rational design strategies to enhance potency and selectivity.

The versatility of 2-(l ,4-d iethyl-l H -py ra z ol -3 - yl )e than - l -o l extends beyond pharmaceutical applications; it also finds utility in agrochemical research as a precursor for herbicides and fungicides. The pyrazole moiety is known to disrupt essential enzymatic pathways in pathogens while maintaining low toxicity to crops. By incorporating ethyl groups strategically , chemists can fine-tune bioactivity profiles , ensuring efficacy against resistant strains without harming beneficial organisms.

In conclusion, 2 -( l ,4 -di eth y l-l H -py ra z ol -3 - yl )e than - l -o l (CAS No .2172277_26_6) represents an exciting opportunity for innovation across multiple scientific disciplines . Its unique structure , coupled with recent advances i n synthetic methodologies , positions it as a key player i n next-generation drug discovery programs . As research continues to uncover new therapeutic possibilities , this compound will undoubtedly remain at forefront o f scientific exploration . p >